Cas no 2408973-88-4 (methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate)

• Product Name: methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate
• CAS No: 2408973-88-4
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 6028114
• PubChem ID: 129103674
• Update Time: 2025-10-29

methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7356542
• SCHEMBL18823955
• methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate
• 2408973-88-4

• Inchi： 1S/C14H16N2O4/c1-19-14(18)13-10-8-9(17)5-6-11(10)16(15-13)12-4-2-3-7-20-12/h5-6,8,12,17H,2-4,7H2,1H3
• InChI Key： PDSUSFAEDBRZAB-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=CC(=CC=2C(C(=O)OC)=N1)O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate

Research Brief on Methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate (CAS: 2408973-88-4)

Methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate (CAS: 2408973-88-4) is a synthetic indazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of both the indazole core and the tetrahydro-2H-pyran (oxane) moiety suggests its utility as a versatile scaffold for designing novel bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic targets.

One of the key areas of interest in recent research has been the synthesis and optimization of methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable and efficient synthetic route for this compound, highlighting its potential for large-scale production. The researchers employed a multi-step process involving the protection of the hydroxyl group, followed by the introduction of the oxane ring via a nucleophilic substitution reaction. The final product was characterized using advanced spectroscopic techniques, including NMR and high-resolution mass spectrometry (HRMS), confirming its structural integrity.

In addition to its synthetic accessibility, methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate has shown promising biological activity in preliminary screenings. A recent in vitro study demonstrated its inhibitory effects on certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound exhibited moderate potency against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization and development.

Another significant aspect of research on this compound revolves around its pharmacokinetic properties. A 2024 study evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate in preclinical models. The results indicated favorable oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, the study also identified areas for improvement, such as enhancing its solubility and reducing potential off-target effects.

Looking ahead, researchers are exploring the potential of methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate as a scaffold for designing more potent and selective analogs. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify key structural modifications that could enhance its biological activity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 5-hydroxy-1-(oxan-2-yl)-1H-indazole-3-carboxylate (CAS: 2408973-88-4) represents a promising compound in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further research and development. Continued investigations into its mechanism of action, synthetic optimization, and therapeutic potential are likely to yield significant advancements in drug discovery.